Cas no 2138508-09-3 (2-(2-chloropropanamido)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(2-chloropropanamido)-1,3-thiazole-5-carboxylic acid
• CAS No: 2138508-09-3
• MF: C₇H₇ClN₂O₃S
• MW: 234.660079240799
• CID: 6240209
• PubChem ID: 165896343
• Update Time: 2025-05-20

2-(2-chloropropanamido)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloropropanamido)-1,3-thiazole-5-carboxylic acid
• 2138508-09-3
• EN300-1122740

• Inchi： 1S/C7H7ClN2O3S/c1-3(8)5(11)10-7-9-2-4(14-7)6(12)13/h2-3H,1H3,(H,12,13)(H,9,10,11)
• InChI Key： YLEFQVRZUFWNKL-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1=NC=C(C(=O)O)S1)=O

Computed Properties

• Exact Mass: 233.9865910g/mol
• Monoisotopic Mass: 233.9865910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 108Ų

Additional information on 2-(2-chloropropanamido)-1,3-thiazole-5-carboxylic acid

2-(2-Chloropropanamido)-1,3-thiazole-5-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2138508-09-3, commonly referred to as 2-(2-chloropropanamido)-1,3-thiazole-5-carboxylic acid, is a significant molecule in the field of organic chemistry. This compound belongs to the class of thiazole derivatives, which have garnered substantial attention due to their diverse biological activities and applications in pharmaceuticals, agrochemicals, and materials science. The thiazole ring serves as a versatile scaffold for the attachment of various functional groups, making this compound a promising candidate for further research and development.

Recent studies have highlighted the potential of 2-(2-chloropropanamido)-1,3-thiazole-5-carboxylic acid in the realm of medicinal chemistry. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the context of anti-inflammatory and antimicrobial agents. The chloroalkylamino group attached to the thiazole ring contributes to its unique reactivity and pharmacological properties. Moreover, the carboxylic acid functionality provides an additional site for chemical modification, enabling the synthesis of derivatives with enhanced bioavailability and efficacy.

In agricultural applications, this compound has shown promise as a lead molecule for developing safer and more effective pesticides. The thiazole moiety is known for its ability to interact with key enzymes involved in pest metabolism, making it a valuable component in eco-friendly pest control solutions. Recent advancements in green chemistry have further emphasized the importance of such compounds in sustainable agriculture.

The synthesis of 2-(2-chloropropanamido)-1,3-thiazole-5-carboxylic acid involves a multi-step process that combines principles from organic synthesis and catalysis. The use of microwave-assisted synthesis has been reported to significantly enhance the reaction efficiency and yield. This approach not only reduces reaction time but also minimizes the generation of byproducts, aligning with modern demands for sustainable chemical processes.

From a structural perspective, the compound exhibits a unique balance between hydrophilic and hydrophobic regions. The thiazole ring contributes aromaticity and planarity to the molecule, while the chloroalkylamino group introduces electron-withdrawing effects. These characteristics make the compound suitable for applications requiring both solubility and lipophilicity. For instance, its ability to dissolve in polar solvents facilitates its use in analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry.

Recent computational studies have provided deeper insights into the electronic properties of 2-(2-chloropropanamido)-1,3-thiazole-5-carboxylic acid. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant electron-withdrawing effects due to the presence of both chlorine and carboxylic acid groups. These findings are crucial for understanding its reactivity in various chemical transformations and its potential interactions with biological systems.

In terms of safety and toxicity profiles, preliminary studies indicate that this compound demonstrates low acute toxicity when administered at recommended doses. However, further research is required to fully characterize its long-term effects on human health and environmental safety. Regulatory agencies emphasize the importance of thorough toxicological evaluations before any commercial application.

The growing interest in thiazole derivatives can be attributed to their wide-ranging applications across multiple industries. For instance, they are being explored as potential candidates for next-generation antibiotics due to their ability to target resistant bacterial strains. Additionally, their role as building blocks in nanotechnology has opened new avenues for developing advanced materials with tailored properties.

In conclusion, 2-(2-chloropropanamido)-1,3-thiazole-5-carboxylic acid represents a versatile platform for chemical innovation. Its unique structure, combined with recent advancements in synthetic methodologies and computational modeling, positions it as a key player in future research endeavors. As scientists continue to unravel its potential applications, this compound is poised to make significant contributions across diverse fields ranging from medicine to agriculture.